107-46-0(Hexamethyldisiloxane),HMDO,os10

Hexamethyldisiloxane Properties

Names and Identifiers

- Hexamethyldisiloxane
- 1,1,1,3,3,3-Hexamethyldisiloxane
- 1,1,1,3,3,3-Hexamethyl-disiloxane
- belsildm0.65
- Bis(trimethylsilyl) oxide
- bis-trimethylsilyloxide
- CH7310
- HMDO
- Fluka AG
- H7310
- HMDSO
- HMDSO
- HX 18
- ls-7130
- os10
- SF 0.65
- kf96l
- HEXAMETHYLDISILOXANE, 99.9%
- HEXAMETHYLDISILOXANE, 98%
- bromoanisole
- +Expand
- MDL： MFCD00148360
- InChIKey： UQEAIHBTYFGYIE-UHFFFAOYSA-N
- Inchi： 1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3
- SMILES： C[Si](C)(C)O[Si](C)(C)C
- BRN： 1736258

Computed Properties

Exact Mass: 162.09000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Heavy Atom Count: 9
Complexity: 76.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.67280
PSA: 9.23000
Refractive Index: n20/D 1.377(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 101 °C(lit.)
Melting Point: −59 °C (lit.)
Flash Point: Fahrenheit: 32 ° f
Celsius: 0 ° c
Solubility: 0.00037g/l insoluble
Color/Form: Colorless transparent liquid, easy to deliquescence. [1]
Stability/Shelf Life: Stable, but moisture sensitive. Highly flammable. Incompatible with strong acids, strong bases, oxidizing agents.
Solubility: Insoluble in water, soluble in most organic solvents. [13]
Sensitiveness: Sensitive to humidity
Density: 0.764 g/mL at 20 °C(lit.)

Hexamethyldisiloxane Security Information

Symbol: GHS02 GHS09
RTECS：JM9237000
WGK Germany：1
Safety Term：3
Safety Instruction： S16
Packing Group：II
Packing Group：II
Risk Phrases：R11
Hazard Level：3
Dangerous goods sign： F
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225,H411
Warning Statement： P210,P273
Prompt：dangerous
Storage Condition：Argon filled storage
PackingGroup：II
Risk Phrases： 11-50/53
Signal Word：Danger
TSCA：Yes
Explosive Limit：0.5-21.8%(V)
HazardClass：3
FLUKA BRAND F CODES：10

Hexamethyldisiloxane Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Hexamethyldisiloxane Synthesis

Synthetic Circuit 1

76875-58-6

122-56-5

107-46-0

110569-51-2

877-07-6

Reaction Conditions

1.1 Solvents: Pentane
1.2 -

Reference

Formation, structure and reactions of methyl(methylimino)borane

Paetzold, Peter; et al, Chemische Berichte, 1988, 121(1), 61-6

Synthetic Circuit 2

76875-58-6

107-46-0

110569-49-8

877-07-6

Reaction Conditions

1.1 Solvents: Pentane

Reference

Formation, structure and reactions of methyl(methylimino)borane

Paetzold, Peter; et al, Chemische Berichte, 1988, 121(1), 61-6

Hexamethyldisiloxane Raw materials

BORANAMINE, 1,1-DIMETHYL-N-(TRIMETHYLSILYL)-N-[(TRIMETHYLSILYL)OXY]-

Hexamethyldisiloxane Preparation Products

Hexamethyldisiloxane Related Literature

1. Intramolecular base-stabilised adducts of main group halides

Simon Aldridge,Richard J. Calder,Deborah L. Coombs,Cameron Jones,Jonathan W. Steed,Simon Coles,Michael B. Hursthouse New J. Chem. 2002 26 677
2. Homopolysaccharides interaction with the dimethyl sulphoxide–paraformaldehyde cellulose solvent system. Selective oxidation of amylose and cellulose at secondary alcohol groups

Claude Bosso,Jacques Defaye,Andrée Gadelle,Chuan Choan Wong,Christian Pedersen J. Chem. Soc. Perkin Trans. 1 1982 1579
3. Chemistry of the mycalamides, antiviral and antitumour compounds from a marine sponge. Part 3. Acyl, alkyl and silyl derivatives

Andrew M. Thompson,John W. Blunt,Murray H. G. Munro,Nigel B. Perry,Lewis K. Pannell J. Chem. Soc. Perkin Trans. 1 1992 1335
4. The reactivity of silyl ethers to the Swern reagent

Carlos M. Afonso,M. Teresa Barros,Christopher D. Maycock J. Chem. Soc. Perkin Trans. 1 1987 1221
5. Honey protects against cisplatin-induced hepatic and renal toxicity through inhibition of NF-κB-mediated COX-2 expression and the oxidative stress dependent BAX/Bcl-2/caspase-3 apoptotic pathway

Thikryat Neamatallah,Nagla A. El-Shitany,Aymn T. Abbas,Soad S. Ali,Basma G. Eid Food Funct. 2018 9 3743
6. The reactivity of silyl ethers to the Swern reagent

Carlos M. Afonso,M. Teresa Barros,Christopher D. Maycock J. Chem. Soc. Perkin Trans. 1 1987 1221
7. Total synthesis of carbocyclic nikkomycin C

Simon E. Ward,Andrew B. Holmes,Ray McCague Chem. Commun. 1997 2085
8. Photoinduced electron transfer in pinacol cleavage with quinones via highly labile cation radicals. Direct comparison of charge-transfer excitation and photosensitization

Serge Perrier,Seth Sankararaman,Jay K. Kochi J. Chem. Soc. Perkin Trans. 2 1993 825
9. Subvalent germanium and tin complexes supported by a dianionic calixarene ligand: structural characterization of exo and endo isomers of [Butcalix(TMS)2]Ge

Tony Hascall,Gerard Parkin,Tony Hascall,Arnold L. Rheingold,Ilia Guzei Chem. Commun. 1998 101
10. Synthesis, properties and structures of NbOF3 complexes and comparisons with NbOCl3 analogues

William Levason,Gillian Reid,Jonathan Trayer,Wenjian Zhang Dalton Trans. 2014 43 3649

Related Categories

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